N-[1-(2,5-dimethoxyphenyl)ethyl]-3-nitrobenzamide

• IUPAC Name: N-[1-(2,5-dimethoxyphenyl)ethyl]-3-nitrobenzamide
• InChI: InChI=1S/C17H18N2O5/c1-11(15-10-14(23-2)7-8-16(15)24-3)18-17(20)12-5-4-6-13(9-12)19(21)22/h4-11H,1-3H3,(H,18,20)
• InChI Key: KEOXHBTWLSFHGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)OC)OC)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

N-[1-(2,5-dimethoxyphenyl)ethyl]-3-nitrobenzamide, also known as CEC-1, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. CEC-1 belongs to the family of phenethylamines, which are known for their psychoactive effects. However, CEC-1 does not have any known psychoactive effects and is primarily used in scientific research.

Mechanism of Action

The mechanism of action of N-[1-(2,5-dimethoxyphenyl)ethyl]-3-nitrobenzamide is not fully understood, but it is believed to involve the modulation of serotonin receptors in the brain. This compound has been shown to bind to the 5-HT2A receptor with high affinity, which may contribute to its effects on mood, perception, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have an effect on the cardiovascular system, specifically on the contraction of blood vessels. This compound has also been shown to have an effect on the release of neurotransmitters in the brain, specifically serotonin. However, the exact biochemical and physiological effects of this compound are still being studied.

Advantages and Limitations for Lab Experiments

N-[1-(2,5-dimethoxyphenyl)ethyl]-3-nitrobenzamide has several advantages for lab experiments, including its high affinity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the central nervous system. However, this compound also has limitations, including its potential toxicity and the need for advanced knowledge of organic chemistry to synthesize it.

Future Directions

There are several future directions for the study of N-[1-(2,5-dimethoxyphenyl)ethyl]-3-nitrobenzamide, including further research into its mechanism of action and its potential applications in the treatment of mood disorders. Additionally, further studies are needed to determine the potential toxicity of this compound and to develop safer and more efficient synthesis methods.

Scientific Research Applications

N-[1-(2,5-dimethoxyphenyl)ethyl]-3-nitrobenzamide has been used in various scientific research applications, including studies on the central nervous system and cardiovascular system. This compound has been shown to have an affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This compound has also been shown to have an effect on the cardiovascular system, specifically on the contraction of blood vessels.